3,4-Methylenedioxymandelic acid
Overview
Description
3,4-Methylenedioxymandelic acid is a starting reagent with a molecular weight of 196.16 g/mol . It is a 2-hydroxy monocarboxylic acid that is mandelic acid in which positions 3 and 4 on the benzene ring are substituted by a methylenedioxy group .
Synthesis Analysis
The synthesis of 3,4-Methylenedioxymandelic acid involves the reaction of 1,2-methylenedioxybenzene with glyoxylic acid in the presence of a strong acid . This reaction is initiated by NaNO2 and catalyzed by H2SO4 . The reaction is conducted in the presence of an aprotic organic solvent and 100 to 1200 ml of at least one member selected from the group consisting of organic acids per kg of 1,2-methylenedioxybenzene .
Chemical Reactions Analysis
The oxidative decarboxylation of 3,4-Methylenedioxymandelic acid (DMA) to piperonal with dilute nitric acid was investigated . This reaction was initiated by NaNO2 and catalyzed by H2SO4, but the autocatalytic behavior, which was noted in most nitric acid oxidation reactions, was not observed .
Physical And Chemical Properties Analysis
3,4-Methylenedioxymandelic acid has a molecular weight of 196.16 g/mol and a melting point of 158-162° C .
Scientific Research Applications
Chemical Structure and Properties
3,4-Methylenedioxymandelic acid is a 2-hydroxy monocarboxylic acid that is mandelic acid in which positions 3 and 4 on the benzene ring are substituted by a methylenedioxy group . It has a molecular formula of C9H8O5 and a molecular weight of 196.16 .
Role as a Metabolite
3,4-Methylenedioxymandelic acid has been identified as a metabolite, which means it is an intermediate or product resulting from metabolism .
Synthesis of Other Compounds
3,4-Methylenedioxymandelic acid has been used as a starting reagent in the synthesis of other compounds. For instance, it has been used in the synthesis of (-)cephalotaxine, (+)harringtonine, and (-)drupacine .
Mechanism of Action
Target of Action
3,4-Methylenedioxymandelic acid is a metabolite . More research is needed to identify the specific molecular targets and their roles.
Mode of Action
It is known to be a metabolite
Biochemical Pathways
As a metabolite, it is likely involved in metabolic processes . .
Pharmacokinetics
As a metabolite, it is produced during metabolism
Result of Action
Safety and Hazards
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-2-hydroxyacetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O5/c10-8(9(11)12)5-1-2-6-7(3-5)14-4-13-6/h1-3,8,10H,4H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLUJFRCEPFNVHW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C(C(=O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60950431 | |
Record name | (2H-1,3-Benzodioxol-5-yl)(hydroxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60950431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Methylenedioxymandelic acid | |
CAS RN |
27738-46-1 | |
Record name | 3′,4′-Methylenedioxymandelic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=27738-46-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-(Methylenedioxy)mandelic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0027738461 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (2H-1,3-Benzodioxol-5-yl)(hydroxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60950431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | α-hydroxy-1,3-benzodioxole-5-acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.044.192 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3,4-(METHYLENEDIOXY)MANDELIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4ZYA58BQJ8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main synthetic route to produce 3,4-Methylenedioxymandelic acid?
A1: 3,4-Methylenedioxymandelic acid (DMA) can be synthesized through a reaction between glyoxylic acid and 1,2-methylenedioxybenzene []. This reaction is typically catalyzed by sulfuric acid and requires optimization of parameters such as temperature, sulfuric acid concentration, feeding ratio of reactants, and reaction time to maximize yield and selectivity [].
Q2: How is 3,4-Methylenedioxymandelic acid structurally characterized?
A2: While the provided abstracts do not delve into specific spectroscopic data, they mention that the purified 3,4-Methylenedioxymandelic acid was characterized using melting range, elemental analysis, HNMR, and IR spectra []. This indicates that these techniques were employed to confirm its structure and purity.
Q3: What is the significance of 3,4-Methylenedioxymandelic acid in organic synthesis?
A3: 3,4-Methylenedioxymandelic acid serves as a crucial intermediate in the synthesis of piperonal [, , ]. Piperonal, also known as heliotropin, is a valuable fragrance compound used in various industries.
Q4: Can you describe the role of 3,4-Methylenedioxymandelic acid in piperonal synthesis?
A4: 3,4-Methylenedioxymandelic acid undergoes oxidative decarboxylation to produce piperonal [, ]. This reaction can be achieved using dilute nitric acid as the oxidizing agent, with sodium nitrite as an initiator and sulfuric acid as a catalyst []. Alternatively, a more environmentally friendly approach utilizes oxygen to partially substitute nitric acid, with nitric acid acting as a catalyst in this process [].
Q5: Has 3,4-Methylenedioxymandelic acid been investigated for enantioselective separations?
A5: Yes, 3,4-Methylenedioxymandelic acid, along with other mandelic acids, has been successfully resolved using a chiral stationary phase (CSP) based on 1,2,3-triazolo-linked quinine tert-butyl carbamate []. This CSP demonstrates high enantioselectivity for these compounds, enabling efficient separation of their enantiomers [].
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